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Compound of Interest

Compound Name: Geranyl ferulate

Cat. No.: B585791

CAS Number: 1206615-69-1 Molecular Formula: C20H2604 Molecular Weight: 330.42 g/mol

This technical guide provides an in-depth overview of geranyl ferulate, a natural
phenylpropanoid ester with significant therapeutic potential. The document outlines its chemical
properties, biological activities, and underlying mechanisms of action, supported by
experimental data and protocols. This guide is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical and Physical Properties

Geranyl ferulate is an ester formed from the combination of geraniol, a monoterpenoid
alcohol, and ferulic acid, a hydroxycinnamic acid derivative. It is found naturally in plants such
as Zingiber officinale (ginger).

Property Value

CAS Number 1206615-69-1
Molecular Formula C20H2604
Molecular Weight 330.42 g/mol

Biological Activities and Therapeutic Potential
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Geranyl ferulate exhibits a range of biological activities, primarily attributed to its antioxidant,
anti-inflammatory, and neuroprotective properties. These effects are largely influenced by the
synergistic action of its constituent molecules, geraniol and ferulic acid.

Anti-inflammatory Activity

Geranyl ferulate has demonstrated potent anti-inflammatory effects, most notably through the
inhibition of nitric oxide (NO) production. Overproduction of NO is a hallmark of chronic
inflammation and is implicated in various inflammatory diseases.

A study by Hong et al. (2012) on phenylpropanoid esters from Zingiber officinale evaluated the
inhibitory effects of these compounds on lipopolysaccharide (LPS)-induced nitric oxide
production in murine macrophage RAW264.7 cells. A mixture of (E)-geranylferulic acid and (2)-
geranylferulic acid was among the compounds tested. The study reported that the isolated
compounds, including the geranyl ferulate mixture, inhibited nitric oxide production with 1Cso
values ranging from 5.5 to 28.5 uM[1][2].

Table 1: Inhibitory Effect of Compounds from Zingiber officinale on Nitric Oxide Production

Compound(s) Cell Line Inducer ICs0 (UM)

Mixture of (E)- and
(2)-Geranylferulic Acid RAW264.7 LPS 5.5 - 28.5[1][2]

and other isolates

Antioxidant Activity

The antioxidant properties of geranyl ferulate are derived from the potent free radical
scavenging capabilities of its ferulic acid moiety. While specific quantitative data for geranyl
ferulate is limited, the antioxidant activity of its precursors provides valuable insight.

Table 2: Antioxidant Activity of Geraniol (a precursor of Geranyl Ferulate)

Assay ICs0

DPPH Radical Scavenging 663 nmol[3]
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Neuroprotective Effects

Geranyl ferulate is being investigated for its potential neuroprotective effects, which are likely
mediated through the combined antioxidant and anti-inflammatory actions of its components.
Ferulic acid, for instance, has been shown to exert neuroprotective effects against
ischemia/reperfusion-induced injury by inhibiting oxidative stress and apoptosis[4][5]. Similarly,
geraniol has demonstrated neuroprotective potential in models of stroke[6]. The esterification to
form geranyl ferulate may enhance the bioavailability and delivery of these protective moieties
to the central nervous system.

Experimental Protocols

This section details the methodologies for key experiments used to evaluate the biological
activities of geranyl ferulate and related compounds.

Nitric Oxide (NO) Inhibition Assay

This protocol is used to determine the ability of a compound to inhibit the production of nitric
oxide in stimulated macrophage cells.

Cell Culture:

» Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10% fetal
bovine serum and 1% penicillin-streptomycin at 37°C in a 5% COz humidified atmosphere.

Experimental Procedure:

o Seed RAW 264.7 cells in 96-well plates at a density of 1.5 x 10° cells/well and incubate for
24 hours.

o Treat the cells with various concentrations of geranyl ferulate for 1 hour.

» Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 pg/mL to
induce NO production.

 Incubate the plates for an additional 24 hours.

 After incubation, collect the cell culture supernatant.
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Determine the nitrite concentration in the supernatant, which is an indicator of NO
production, using the Griess reagent.

Measure the absorbance at 540 nm using a microplate reader.
Calculate the percentage of NO inhibition compared to the LPS-stimulated control group.

Determine the ICso value, the concentration of the compound that inhibits 50% of NO
production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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